tert-Butyl ((1H-indol-6-yl)methyl)carbamate

• IUPAC Name: tert-butyl N-(1H-indol-6-ylmethyl)carbamate
• InChI: InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)16-9-10-4-5-11-6-7-15-12(11)8-10/h4-8,15H,9H2,1-3H3,(H,16,17)
• InChI Key: KMIBJNHODWQTOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC2=C(C=C1)C=CN2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

Tert-Butyl ((1H-indol-6-yl)methyl)carbamate is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

• It is used for synthesizing indoles with oxygen-bearing substituents at the benzene moiety, facilitating the creation of compounds with potentially useful properties (Kondo, Kojima, & Sakamoto, 1997).

• This compound plays a role in the synthesis of new polyheterocyclic compounds based on chalcones, expanding the potential for developing novel chemical structures (Velikorodov, Stepkina, Polovinkina, & Osipova, 2019).

• It acts as a catalyst for the chemoselective aerobic oxidation of allylic and benzylic alcohols, demonstrating its utility in selective chemical reactions (Shen, Kartika, Tan, Webster, & Narasaka, 2012).

• The compound is useful for Diels-Alder reactions and the preparation of hexahydroindolinones, showing its versatility in organic synthesis (Padwa, Brodney, & Lynch, 2003).

• It is an important intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), highlighting its role in pharmaceutical research (Zhao, Guo, Lan, & Xu, 2017).

• Derivatives of tert-Butyl carbamate, like aminomethyltrimethylsilane, can undergo metalation between nitrogen and silicon for preparing functionalized amino silanes, which is significant in materials science (Sieburth, Somers, & O'hare, 1996).